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Introduction
Dehydrocannabifuran (DCBF) is a naturally occurring cannabinoid found as a minor

constituent in Cannabis sativa L. and its smoke condensate.[1][2] Structurally similar to other

phytocannabinoids, DCBF is of growing interest to the scientific community for its potential, yet

largely unexplored, pharmacological activities. This technical guide provides a comprehensive

overview of the current knowledge on the chemical structure, properties, synthesis, and

isolation of DCBF, while also highlighting the existing gaps in the understanding of its biological

effects.

Chemical Structure and Properties
Dehydrocannabifuran is a dibenzofuran derivative with the chemical formula C₂₁H₂₄O₂.[3][4]

Its structure is characterized by a pentyl side chain and an isopropenyl group attached to the

dibenzofuran core. The full IUPAC name for DCBF is 6-methyl-9-(1-methylethenyl)-3-pentyl-1-

dibenzofuranol.[2]

Physicochemical Properties
A summary of the key physicochemical properties of DCBF is presented in the table below.

This data is crucial for its handling, formulation, and analytical characterization.
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Property Value Reference(s)

Molecular Formula C₂₁H₂₄O₂

Molecular Weight 308.4 g/mol

CAS Number 56154-59-7

Appearance Pale yellow oil

Solubility
Soluble in acetonitrile and

chloroform.

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 2

Rotatable Bonds 5

Topological Polar Surface Area 33.4 Å²

Synthesis and Isolation
Biogenetic-Type Synthesis from Cannabidiol (CBD)
Dehydrocannabifuran can be synthesized from the readily available phytocannabinoid,

cannabidiol (CBD). A biogenetic-type synthesis was reported by Jorapur et al. (1984),

achieving an overall yield of 29% from CBD. The general workflow for this synthesis is outlined

below.
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Cannabidiol (CBD)

Cannabielsoin

Photo-oxidation

Dehydrocannabielsoin Acetate

Thionyl chloride/Pyridine

Dehydrocannabifuran Acetate

DDQ

Dehydrocannabifuran (DCBF)

Mild alkaline hydrolysis
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Dried Cannabis Sativa Plant Material

Hexane Extraction

Flash Silica Gel Chromatography

Sephadex LH-20 Chromatography

Preparative C18 HPLC

Isolated Dehydrocannabifuran (DCBF)
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Dehydrocannabifuran (DCBF)

CB1/CB2 Receptors (?)

Potential Interaction

Downstream Signaling Pathways (?)

Biological Effects (?)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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